Synthesis of Ethyl 5-iodopicolinate from picolinic acid
Synthesis of Ethyl 5-iodopicolinate from picolinic acid
This guide details the synthesis of Ethyl 5-iodopicolinate starting from Picolinic acid .
Executive Summary
The conversion of Picolinic acid (Pyridine-2-carboxylic acid) to Ethyl 5-iodopicolinate presents a specific regiochemical challenge. The pyridine ring is electron-deficient, and the carboxylic acid group at C2 further deactivates the ring, making electrophilic aromatic substitution (SEAr) difficult. Furthermore, directing the iodine specifically to the C5 position requires overcoming the tendency for substitution at C3 (beta to nitrogen, ortho to the electron-withdrawing carbonyl) or C4 (via N-oxide routes).
This guide presents the most chemically robust pathway: Esterification followed by High-Temperature/Catalytic Iodination . While industrial routes often bypass picolinic acid (starting instead from 2-chloro-5-iodopyridine via carbonylation), the route below is designed for researchers strictly requiring the picolinic acid starting material.
Part 1: Retrosynthetic Analysis & Strategy
The synthesis is broken down into two primary stages. Reversing the order (Iodination first) is generally less efficient due to the poor solubility and high deactivation of the free acid.
Pathway:
-
Step 1: Fisher Esterification: Protection of the carboxylic acid as an ethyl ester to increase solubility and compatibility with organic iodination reagents.
-
Step 2: Electrophilic Iodination: Introduction of iodine at the C5 position. Due to the deactivated nature of ethyl picolinate, standard iodine/base conditions fail. We utilize a Super-Electrophilic System (e.g., NIS/TFA or
/Oxidant) to force substitution at the least deactivated position (C5).
Part 2: Experimental Protocols
Step 1: Synthesis of Ethyl Picolinate
This step converts the polar picolinic acid into a lipophilic ester, facilitating the subsequent halogenation.
-
Reagents: Picolinic acid (1.0 equiv), Ethanol (excess, solvent), Conc.
(2.0 equiv). -
Key Insight: The pyridine nitrogen can trap protons, buffering the catalyst. An excess of sulfuric acid ensures sufficient free protons to catalyze the esterification.
Protocol:
-
Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
-
Addition: Charge the flask with Picolinic acid (12.3 g, 100 mmol) and Absolute Ethanol (100 mL) .
-
Acidification: Carefully add Conc.
(11 mL, ~200 mmol) dropwise with stirring. The reaction is exothermic; cooling in an ice bath during addition is recommended. -
Reflux: Heat the mixture to reflux (
) for 12–16 hours. Monitor by TLC (System: EtOAc/Hexane 1:1). -
Workup:
-
Cool to room temperature and concentrate under reduced pressure to remove excess ethanol.
-
Pour the residue into ice-water (100 mL).
-
Neutralize carefully with saturated
solution until pH ~8. Caution: CO2 evolution. -
Extract with Dichloromethane (DCM) (
). -
Dry combined organics over anhydrous
, filter, and concentrate.[1]
-
-
Purification: Vacuum distillation or flash chromatography (if necessary) yields Ethyl Picolinate as a colorless to pale yellow oil.
-
Expected Yield: 85–95%.
-
Step 2: C5-Selective Iodination
This is the critical step. The ester group at C2 directs electrophilic attack to the C5 position (para to the ester, beta to the nitrogen), which is sterically accessible and electronically favored over C3/C4 in this specific substrate.
-
Reagents: Ethyl Picolinate (1.0 equiv), N-Iodosuccinimide (NIS) (1.5 equiv), Trifluoroacetic Acid (TFA) (solvent/catalyst).
-
Mechanism: TFA protonates the NIS, generating a highly reactive
equivalent capable of attacking the electron-deficient pyridine ring.
Protocol:
-
Setup: Equip a sealed tube or a heavy-walled flask with a stir bar. Moisture exclusion is critical (use a drying tube or
atmosphere). -
Dissolution: Dissolve Ethyl Picolinate (1.51 g, 10 mmol) in Trifluoroacetic Acid (TFA) (10 mL) .
-
Reagent Addition: Add N-Iodosuccinimide (NIS) (3.37 g, 15 mmol) in one portion.
-
Reaction: Seal the vessel and heat to
for 12–24 hours.-
Note: If conversion is low, adding a catalytic amount of
or using a Zincke intermediate method can boost reactivity, but NIS/TFA is the standard "direct" method.
-
-
Workup:
-
Cool to room temperature.
-
Quench by pouring into a mixture of ice and saturated
(Sodium thiosulfate) to reduce unreacted iodine species (indicated by fading of the purple/brown color). -
Neutralize carefully with solid
or (TFA generates massive CO2; add slowly). -
Extract with Ethyl Acetate (
).
-
-
Purification:
-
The crude mixture may contain unreacted starting material and trace C3-iodo isomers.
-
Purify via Flash Column Chromatography on Silica Gel.
-
Eluent: Gradient of Hexanes:Ethyl Acetate (90:10
70:30). -
Product: Ethyl 5-iodopicolinate elutes after the starting material.
-
Characterization:
NMR typically shows two aromatic signals with coupling constants characteristic of 2,5-substitution ( for ortho, but here protons are at 3,4,6? No, 5-iodo leaves protons at 3, 4, 6. Wait. Picolinic is 2-COOH. 5-Iodo leaves protons at 3, 4, 6. Coupling patterns will confirm regiochemistry). -
Expected Yield: 40–60% (Moderate yield is typical for deactivated pyridines).
-
Part 3: Mechanistic Pathway & Troubleshooting
The following diagram illustrates the reaction logic and potential side-reactions.
| Issue | Probable Cause | Corrective Action |
| Low Conversion | Pyridine ring is too deactivated. | Increase temp to |
| Regioisomer Mix | Competition from C3/C4 positions. | Use Zincke Iminium protocol (requires multi-step ring opening/closing) for 100% C5 specificity. |
| Dark Crude | Free Iodine ( | Ensure thorough wash with Sodium Thiosulfate ( |
Part 4: Safety & Handling
-
Trifluoroacetic Acid (TFA): Highly corrosive and volatile. Handle only in a fume hood. Causes severe burns.
-
N-Iodosuccinimide (NIS): Irritant. Store in the dark at
. -
Picolinic Acid Derivatives: Potential biological activity (metal chelation). Avoid dust inhalation.
References
-
Regioselective Iodination of Pyridines
-
General Pyridine Functionalization
- Title: Palladium-catalyzed picolinamide-directed iodination of remote ortho-C−H bonds of arenes (Contextual reference for directing groups).
- Source: NIH / PMC.
-
URL:[Link]
-
Synthesis of Halopicolinates
- Title: Synthesis of Some Aminopicolinic Acids (Describes 4-iodo route, contrasting C5 difficulty).
- Source: UMSL Institutional Repository.
-
URL:[Link]
Sources
- 1. WO2020198026A1 - Compounds and uses thereof - Google Patents [patents.google.com]
- 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 3. US4205182A - Process for preparing ethyl esters of aliphatic carboxylic acids - Google Patents [patents.google.com]
- 4. chemrxiv.org [chemrxiv.org]
